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Cat. No.: B132811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Acetyl Metoclopramide is a significant molecule in the study of the pharmaceutical agent

Metoclopramide. It is recognized as a primary metabolite and a reference standard in analytical

procedures.[1] Metoclopramide is a well-established drug used to treat nausea, vomiting, and

gastroparesis.[1] Understanding the chemical properties and structure of N-Acetyl
Metoclopramide is crucial for pharmacokinetic studies, metabolism mapping, and ensuring the

quality and purity of the parent drug. This guide provides a comprehensive overview of its

chemical characteristics, structure, and relevant experimental methodologies.

Chemical Properties
N-Acetyl Metoclopramide is an acetylated derivative of Metoclopramide.[1] Its fundamental

chemical and physical properties are summarized below. It is important to note that while

extensive data is available for the parent compound, Metoclopramide, specific experimental

values for N-Acetyl Metoclopramide for properties such as melting point, boiling point, and

pKa are not readily available in published literature. The data for the parent compound,

Metoclopramide, is provided for context.
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Property Value Source(s)

Molecular Formula C₁₆H₂₄ClN₃O₃ [2][3]

Molecular Weight 341.83 g/mol [2][3]

Appearance Off-White Solid [4]

Melting Point

Data not available for N-Acetyl

Metoclopramide. For

Metoclopramide: 146.5-148

°C. For Metoclopramide HCl:

182-188 °C.

[5][6]

Boiling Point

Data not available for N-Acetyl

Metoclopramide. For

Metoclopramide: 418.7 °C at

760 mmHg.

[5][7]

Solubility

Data not available for N-Acetyl

Metoclopramide.

Metoclopramide HCl is very

soluble in water and easily

soluble in ethanol.

[7][8]

pKa

Data not available for N-Acetyl

Metoclopramide. The pKa of

Metoclopramide is 9.27.

[5]

Chemical Structure
The systematic IUPAC name for N-Acetyl Metoclopramide is 4-acetamido-5-chloro-N-[2-

(diethylamino)ethyl]-2-methoxybenzamide.[1][9] The structure consists of a central benzamide

core with several key functional groups that determine its chemical behavior and interactions.

The key structural features include:

Benzamide group: A benzene ring attached to an amide functional group.
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Acetamido group: An acetyl group (-COCH₃) attached to an amino group, which is in turn

attached to the benzene ring.

Chloro group: A chlorine atom substituted on the benzene ring.

Methoxy group: A methoxy group (-OCH₃) attached to the benzene ring.

Diethylaminoethyl side chain: An ethyl chain with a terminal diethylamino group attached to

the amide nitrogen.

Figure 1: Chemical structure of N-Acetyl Metoclopramide.

Experimental Protocols
Synthesis of N-Acetyl Metoclopramide
A common method for the synthesis of N-Acetyl Metoclopramide involves the acylation of the

primary amine of Metoclopramide. A general procedure is outlined below, based on related

synthesis descriptions.[8]

Materials:

N-(2-diethylaminoethyl)-2-methoxy-4-aminobenzamide (Metoclopramide base)

Acetic acid

Acetic anhydride

Methylene chloride

Sodium hydroxide solution

Procedure:

Dissolve Metoclopramide base in acetic acid.

Cool the mixture and add acetic anhydride.

Heat the resulting solution on a water bath for approximately two hours.
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After cooling, pour the solution into water and precipitate the base with a sodium hydroxide

solution.

Extract the precipitated base with methylene chloride.

Evaporate the solvent to yield crystalline N-(2-diethylaminoethyl)-2-methoxy-4-acetamino-5-

chlorobenzamide (N-Acetyl Metoclopramide).

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
HPLC is a primary analytical technique for the separation and quantification of N-Acetyl
Metoclopramide from Metoclopramide and other related impurities.[10][11] A typical reversed-

phase HPLC (RP-HPLC) method is described below.

Instrumentation:

HPLC system with a UV detector

C18 analytical column (e.g., 150 x 4.6 mm, 5 µm)

Reagents:

Acetonitrile (HPLC grade)

Ethanol (HPLC grade)

Formic acid solution (pH 2.0) or Ammonium acetate buffer

Ultrapure water

Chromatographic Conditions:

Mobile Phase: A mixture of an organic solvent like acetonitrile or ethanol and an aqueous

buffer such as an ammonium acetate solution or a formic acid solution. A common

composition is a 30:70 (v/v) mixture of ethanol and formic acid solution (pH 2.0).[12]

Elution: Isocratic[12]
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Flow Rate: 1.0 mL/min[12]

Column Temperature: 25 °C[12]

Injection Volume: 10 µL[12]

Detection: UV at 273 nm[12]
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Figure 2: General workflow for the HPLC analysis of N-Acetyl Metoclopramide.

Biological Context: Mechanism of Action of the
Parent Drug, Metoclopramide
N-Acetyl Metoclopramide is a metabolite of Metoclopramide, and therefore, its biological

relevance is understood in the context of the parent drug's mechanism of action.

Metoclopramide exerts its antiemetic and prokinetic effects through antagonism of dopamine

D2 receptors and agonism of serotonin 5-HT4 receptors.

Dopamine D2 Receptor Antagonism: In the chemoreceptor trigger zone (CTZ) of the brain,

Metoclopramide blocks D2 receptors, which inhibits the signaling cascade that leads to

nausea and vomiting.

Serotonin 5-HT4 Receptor Agonism: In the gastrointestinal tract, activation of 5-HT4

receptors enhances the release of acetylcholine, leading to increased gastric motility and

accelerated gastric emptying.
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Click to download full resolution via product page

Figure 3: Simplified signaling pathway of Metoclopramide.

Conclusion
N-Acetyl Metoclopramide is a key molecule in the comprehensive understanding of

Metoclopramide. This guide has provided a detailed overview of its chemical properties,

structure, and relevant experimental protocols. The provided information serves as a valuable

resource for researchers and professionals involved in the development, analysis, and study of

Metoclopramide and its metabolites. Further research to determine the specific physical

properties of N-Acetyl Metoclopramide would be beneficial for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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